1-oxo-1H-isochromene-3-carboxylic acid

• IUPAC Name: 1-oxoisochromene-3-carboxylic acid
• InChI: InChI=1S/C10H6O4/c11-9(12)8-5-6-3-1-2-4-7(6)10(13)14-8/h1-5H,(H,11,12)
• InChI Key: CRPAMTZHVXHTKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(OC2=O)C(=O)O
• Molecular Formula: C10H6O4
• DSSTOX Substance ID: DTXSID90323174
• Molecular Weight: 190.15 g/mol
• CAS RN: 2289-03-4

Description

1-oxo-1H-isochromene-3-carboxylic acid is an organic compound with the CAS Number: 2289-03-4. It has a molecular weight of 190.16. The compound appears as a powder at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is 1-oxoisochromene-3-carboxylic acid. The molecular formula is C10H6O4. The InChI Key is CRPAMTZHVXHTKH-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

1-oxo-1H-isochromene-3-carboxylic acid is a powder at room temperature.

Scientific Research Applications

Synthesis and Antitumor Properties

1-Oxo-1H-isochromene-3-carboxylic acid derivatives have been utilized in the synthesis of novel antitumor agents. For instance, 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene carboxylic acid (3-dimethylylaminopropyl)amide was synthesized using a dual role Pd(II) catalyst, highlighting its potential in cancer research and treatment (Mondal, Nogami, Asao, & Yamamoto, 2003).

Biochemical Synthesis and Green Chemistry

Oxo-carboxylic acids, including 1-oxo-1H-isochromene-3-carboxylic acid derivatives, are significant in organic synthesis. Their biotechnological production, using green chemistry principles, has been developed for applications such as the synthesis of hydrophilic triazines and spiro-connected heterocycles. This approach emphasizes the environmental benefits and the versatility of these compounds in organic chemistry (Aurich et al., 2012).

Corrosion Inhibition

Studies have shown that certain derivatives of 1-oxo-1H-isochromene-3-carboxylic acid exhibit effective corrosion inhibiting properties. This application is particularly relevant in protecting metals like steel in acidic environments, thus having industrial significance (Saady et al., 2018).

Chemical Rearrangements and Synthesis Methods

1-Oxo-1H-isochromene-3-carboxylic acid derivatives have been utilized in various chemical rearrangements and synthesis methods. This includes the formation of compounds like 1-(arylamino)-3-oxo-1,3-dihydroisobenzofuran-1-carboxamides and 2-aryl-3-oxo-2,3-dihydro-1H-isoindole-1-carboxamides, demonstrating the compound's versatility in organic synthesis (Opatz & Ferenc, 2006).

Potential as Bioisosteres

Research into oxetan-3-ol and thietan-3-ol, which are structurally related to carboxylic acid functional groups found in compounds like 1-oxo-1H-isochromene-3-carboxylic acid, indicates potential for these structures as bioisosteres. This could have implications in medicinal chemistry for developing new therapeutic agents (Lassalas et al., 2017).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

A mixture of 2- carboxybenzaldehyde (20.0g), diethyl bromomalonate (20.0g) and anhydrous potassium carbonate (20.0g) in ethyl methylketone (200ml.) was heated under reflux, with stirring, for 5 hours. The cooled mixture was evaporated to dryness and water (300ml.) added to the residue. After extraction with a mixture of ether-chloroform, the organic extracts were washed with water, dried and evaporated to dryness. The residual solid was heated under reflux with a mixture of concentrated hydrochloric acid (360ml.) -- acetic acid (240ml.) for 2 hours. After cooling, the mixture was poured into iced water (1,200ml.). Filtration gave the product as a white solid, m.p. 241°-2° (lit mp. 239-240°), (Found: C, 62.87; H, 3.39. C10H6O4 requires C, 63.16; H 3.18).